Cas no 1142199-18-5 ((4E)-3-(Chloromethyl)-4-(2-ethoxybenzylidene)isoxazol-5(4H)-one)

• Product Name: (4E)-3-(Chloromethyl)-4-(2-ethoxybenzylidene)isoxazol-5(4H)-one
• CAS No: 1142199-18-5
• MF: C₁₃H₁₂ClNO₃
• MW: 265.692282676697
• MDL: MFCD12027794
• CID: 1202080
• PubChem ID: 25220202
• Update Time: 2025-05-19

(4E)-3-(Chloromethyl)-4-(2-ethoxybenzylidene)isoxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• (4e)-3-(chloromethyl)-4-(2-ethoxybenzylidene)-isoxazol-5(4h)-one
• 1142199-18-5
• ALBB-008215
• (4E)-3-(chloromethyl)-4-[(2-ethoxyphenyl)methylidene]-1,2-oxazol-5-one
• 3-(Chloromethyl)-4-(2-ethoxybenzylidene)isoxazol-5(4H)-one
• LS-02902
• (4E)-3-(chloromethyl)-4-(2-ethoxybenzylidene)isoxazol-5(4H)-one
• (4E)-3-(chloromethyl)-4-[(2-ethoxyphenyl)methylidene]-4,5-dihydro-1,2-oxazol-5-one
• MFCD12027794
• AKOS005171849
• STK505202
• (4E)-3-(chloromethyl)-4-(2-ethoxybenzylidene)-1,2-oxazol-5(4H)-one
• (4E)-3-(Chloromethyl)-4-(2-ethoxybenzylidene)isoxazol-5(4H)-one

• MDL： MFCD12027794
• Inchi： 1S/C13H12ClNO3/c1-2-17-12-6-4-3-5-9(12)7-10-11(8-14)15-18-13(10)16/h3-7H,2,8H2,1H3/b10-7+
• InChI Key： SGYUXAGLTOHCTB-JXMROGBWSA-N
• SMILES： ClCC1/C(/C(=O)ON=1)=C\C1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 265.0505709g/mol
• Monoisotopic Mass: 265.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.9Ų

(4E)-3-(Chloromethyl)-4-(2-ethoxybenzylidene)isoxazol-5(4H)-one Security Information

• Storage Condition：(BD389534)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (4E)-3-(Chloromethyl)-4-(2-ethoxybenzylidene)isoxazol-5(4H)-one

Introduction to (4E)-3-(Chloromethyl)-4-(2-ethoxybenzylidene)isoxazol-5(4H)-one (CAS No. 1142199-18-5)

Compound with the CAS number 1142199-18-5 and the product name (4E)-3-(Chloromethyl)-4-(2-ethoxybenzylidene)isoxazol-5(4H)-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various therapeutic areas.

The molecular structure of this compound features a fused isoxazole ring system connected to a benzylidene moiety, which is further substituted with a chloromethyl group. This arrangement imparts distinct reactivity and binding capabilities, making it a valuable scaffold for drug discovery and development. The presence of the chloromethyl group, in particular, suggests potential for nucleophilic substitution reactions, which can be exploited in the synthesis of more complex derivatives.

In recent years, there has been growing interest in isoxazole derivatives due to their diverse biological activities. These compounds have shown promise in inhibiting various enzymes and receptors involved in inflammatory pathways, making them attractive candidates for the treatment of chronic diseases such as arthritis and cancer. The benzylidene substituent in (4E)-3-(Chloromethyl)-4-(2-ethoxybenzylidene)isoxazol-5(4H)-one may enhance its binding affinity to target proteins, thereby improving its pharmacological efficacy.

One of the most compelling aspects of this compound is its potential role in modulating intracellular signaling pathways. Research has indicated that isoxazole derivatives can interact with key enzymes such as kinases and phosphodiesterases, which are critical regulators of cellular processes. The 2-ethoxybenzylidene group may contribute to the compound's ability to cross the blood-brain barrier, opening up possibilities for treating neurological disorders.

The synthesis of (4E)-3-(Chloromethyl)-4-(2-ethoxybenzylidene)isoxazol-5(4H)-one involves a multi-step process that requires precise control over reaction conditions. The formation of the isoxazole ring is a critical step, often achieved through cyclization reactions involving hydroxamic acid derivatives or other suitable precursors. The introduction of the chloromethyl group typically follows via chlorination or alkylation reactions, which must be carefully monitored to avoid side products.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve yields and reduce reaction times. These innovations are particularly important for pharmaceutical applications, where cost-effective production methods are essential for commercial viability.

The pharmacological profile of (4E)-3-(Chloromethyl)-4-(2-ethoxybenzylidene)isoxazol-5(4H)-one has been extensively studied in vitro and in vivo. Preliminary findings suggest that it exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has shown promise in reducing oxidative stress, a key mechanism implicated in various chronic diseases.

In clinical settings, this compound is being evaluated for its potential as an anti-cancer agent. Studies have demonstrated its ability to induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. The combination of its structural features—such as the chloromethyl group and the benzylidene moiety—may contribute to its selective toxicity towards malignant cells while minimizing side effects on healthy tissues.

The development of novel drug candidates often involves optimizing their pharmacokinetic properties to ensure effective delivery to target sites. In this context, (4E)-3-(Chloromethyl)-4-(2-ethoxybenzylidene)isoxazol-5(4H)-one has been investigated for its solubility, stability, and bioavailability. Modifications to its structure may enhance these properties, making it more suitable for therapeutic use.

The role of computational chemistry in drug design has also been instrumental in understanding the behavior of this compound. Molecular modeling techniques have helped researchers predict how it interacts with biological targets at the atomic level. This information is crucial for designing analogs with improved potency and selectivity.

Future research directions include exploring new synthetic routes to diversify the library of isoxazole derivatives derived from (4E)-3-(Chloromethyl)-4-(2-ethoxybenzylidene)isoxazol-5(4H)-one. Additionally, investigating its mechanisms of action at a deeper level will provide insights into how it modulates cellular processes. Such knowledge could pave the way for combination therapies that enhance treatment outcomes.

The broader impact of this compound on medicinal chemistry cannot be overstated. Its unique structural features offer a rich framework for innovation, driving progress in areas ranging from anti-inflammatory drugs to anti-cancer agents. As research continues to uncover new applications, (4E)-3-(Chloromethyl)-4-(2-ethoxybenzylidene)isoxazol-5(4H)-one is poised to play a significant role in shaping the future of healthcare.